Methyl 2-[(2-aminoethyl)amino]-5-nitrobenzoate hydrochloride

• IUPAC Name: methyl 2-(2-aminoethylamino)-5-nitrobenzoate;hydrochloride
• InChI: InChI=1S/C10H13N3O4.ClH/c1-17-10(14)8-6-7(13(15)16)2-3-9(8)12-5-4-11;/h2-3,6,12H,4-5,11H2,1H3;1H
• InChI Key: ZCAWBBXIHITBCM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])NCCN.Cl
• Molecular Formula: C10H14ClN3O4
• Molecular Weight: 275.69 g/mol

Description

Methyl 2-[(2-aminoethyl)amino]-5-nitrobenzoate hydrochloride, also known as Methyl ANEPTA hydrochloride, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. It is a nitrobenzoate derivative that has been synthesized and studied for its ability to interact with biological systems.

Mechanism of Action

The mechanism of action of Methyl 2-[(2-aminoethyl)amino]-5-nitrobenzoate hydrochloride ANEPTA hydrochloride is not fully understood. However, it has been proposed that it interacts with the GABAergic system, which is involved in the regulation of anxiety, depression, and epilepsy. It has also been suggested that this compound ANEPTA hydrochloride may interact with the nitric oxide (NO) pathway, which is involved in the regulation of inflammation and oxidative stress.
Biochemical and Physiological Effects:
This compound ANEPTA hydrochloride has been shown to have various biochemical and physiological effects. It has been found to increase the levels of GABA in the brain, which can lead to a reduction in anxiety and depression-like behaviors. It has also been shown to reduce the levels of pro-inflammatory cytokines, which can lead to a reduction in inflammation. Furthermore, this compound ANEPTA hydrochloride has been found to increase the levels of antioxidant enzymes, which can protect against oxidative stress-induced cell damage.

Advantages and Limitations for Lab Experiments

The advantages of using Methyl 2-[(2-aminoethyl)amino]-5-nitrobenzoate hydrochloride ANEPTA hydrochloride in lab experiments include its potential pharmacological properties, its ability to interact with biological systems, and its availability. However, there are also limitations to using this compound ANEPTA hydrochloride in lab experiments. These include its potential toxicity, its limited solubility in water, and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on Methyl 2-[(2-aminoethyl)amino]-5-nitrobenzoate hydrochloride ANEPTA hydrochloride. These include investigating its potential use as an antidepressant and anxiolytic agent, exploring its interactions with the GABAergic and NO pathways, and studying its potential use in the treatment of epilepsy and neurodegenerative diseases. Furthermore, research is needed to fully understand the mechanism of action of this compound ANEPTA hydrochloride and to investigate its potential toxicity and side effects.
Conclusion:
This compound ANEPTA hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant activities, and has been investigated for its potential use as an antidepressant and anxiolytic agent. However, further research is needed to fully understand its mechanism of action, potential toxicity, and side effects.

Synthesis Methods

The synthesis of Methyl 2-[(2-aminoethyl)amino]-5-nitrobenzoate hydrochloride ANEPTA hydrochloride involves the reaction of 2-nitrobenzoic acid with ethylenediamine in the presence of thionyl chloride. The resulting product is then reacted with methyl iodide to obtain this compound ANEPTA hydrochloride. The purity of the compound can be confirmed using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC).

Scientific Research Applications

Methyl 2-[(2-aminoethyl)amino]-5-nitrobenzoate hydrochloride ANEPTA hydrochloride has been studied extensively for its potential pharmacological properties. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant activities in various animal models. It has also been investigated for its potential use as an antidepressant and anxiolytic agent. Furthermore, this compound ANEPTA hydrochloride has been found to have a protective effect against oxidative stress-induced cell damage.